Cas no 2137593-50-9 (Methyl 4-aminohex-2-ynoate)

• Product Name: Methyl 4-aminohex-2-ynoate
• CAS No: 2137593-50-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6172001
• PubChem ID: 165462824
• Update Time: 2025-06-30

Methyl 4-aminohex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-aminohex-2-ynoate
• 2137593-50-9
• EN300-787211
• Methyl 4-aminohex-2-ynoate

• Inchi： 1S/C7H11NO2/c1-3-6(8)4-5-7(9)10-2/h6H,3,8H2,1-2H3
• InChI Key： KNVBTQYPWUCJRE-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC(CC)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-aminohex-2-ynoate

Methyl 4-aminohex-2-ynoate (CAS No. 2137593-50-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-aminohex-2-ynoate (CAS No. 2137593-50-9) is a versatile and highly reactive compound that has garnered significant attention in the field of pharmaceutical synthesis. Its unique structural features, characterized by a conjugated system of an amine group and a terminal alkyne, make it a valuable intermediate in the development of novel therapeutic agents. This compound has found applications in various synthetic pathways, particularly in the construction of complex molecular architectures essential for drug discovery and development.

The chemical structure of Methyl 4-aminohex-2-ynoate consists of a six-carbon chain with an amine substituent at the fourth carbon and a terminal alkyne at the second carbon. This configuration imparts exceptional reactivity, enabling it to participate in a wide range of chemical transformations. The presence of both an amine and an alkyne moiety allows for selective functionalization, making it an indispensable tool in organic synthesis. The compound's ability to undergo nucleophilic addition, elimination, and coupling reactions has been leveraged in the synthesis of various pharmacologically active compounds.

In recent years, Methyl 4-aminohex-2-ynoate has been extensively studied for its role in the development of bioactive molecules. Researchers have utilized its reactive sites to construct heterocyclic frameworks, which are prevalent in many pharmaceuticals. For instance, the compound has been employed in the synthesis of indole derivatives, which are known for their antimicrobial and anti-inflammatory properties. The ability to introduce diverse functional groups into these frameworks has opened up new avenues for drug design.

One of the most compelling applications of Methyl 4-aminohex-2-ynoate is in the field of medicinal chemistry, where it serves as a building block for the synthesis of small-molecule inhibitors. These inhibitors are designed to target specific biological pathways implicated in diseases such as cancer, diabetes, and neurodegenerative disorders. The compound's reactivity allows for the precise placement of functional groups, enabling the creation of molecules with high selectivity and potency. Recent studies have demonstrated its utility in generating novel kinase inhibitors, which are critical for treating various forms of cancer.

The pharmaceutical industry has also explored the use of Methyl 4-aminohex-2-ynoate in the development of vaccines and biologics. Its structural versatility allows for the integration of antigenic determinants into vaccine candidates, enhancing their immunogenicity. Additionally, the compound has been used to synthesize peptidomimetics, which mimic the structure and function of natural peptides but with improved stability and bioavailability. These peptidomimetics have shown promise in treating inflammatory diseases and autoimmune disorders.

The synthetic methodologies involving Methyl 4-aminohex-2-ynoate have seen significant advancements due to its reactivity and compatibility with various reaction conditions. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in incorporating this compound into complex molecular structures. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them suitable for large-scale synthesis. Furthermore, recent innovations in flow chemistry have allowed for more efficient and sustainable production processes.

The environmental impact of using Methyl 4-aminohex-2-ynoate as a synthetic intermediate has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ biodegradable solvents and renewable feedstocks have been explored as alternatives to traditional methods. These advancements not only improve the sustainability of pharmaceutical manufacturing but also enhance cost-effectiveness.

In conclusion, Methyl 4-aminohex-2-ynoate (CAS No. 2137593-50-9) is a cornerstone compound in modern pharmaceutical synthesis due to its unique structural properties and broad applicability. Its role in constructing complex molecular architectures has been instrumental in the development of novel therapeutic agents across various disease areas. As research continues to uncover new synthetic possibilities and sustainable practices, this compound is poised to remain a critical component in drug discovery and development pipelines.